Cas no 1247982-89-3 (propyl2-(pyrimidin-2-yl)ethylamine)

• Product Name: propyl2-(pyrimidin-2-yl)ethylamine
• CAS No: 1247982-89-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5564813
• PubChem ID: 62698466
• Update Time: 2025-06-28

propyl2-(pyrimidin-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1247982-89-3
• propyl[2-(pyrimidin-2-yl)ethyl]amine
• SCHEMBL18236746
• EN300-1653245
• AKOS011993325
• propyl2-(pyrimidin-2-yl)ethylamine

• Inchi： 1S/C9H15N3/c1-2-5-10-8-4-9-11-6-3-7-12-9/h3,6-7,10H,2,4-5,8H2,1H3
• InChI Key： XWZQKRJRIBVIAM-UHFFFAOYSA-N
• SMILES： N(CCC)CCC1N=CC=CN=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on propyl2-(pyrimidin-2-yl)ethylamine

Propyl2-(Pyrimidin-2-yl)ethylamine (CAS No. 1247982-89-3): An Overview of Its Properties and Applications

Propyl2-(pyrimidin-2-yl)ethylamine (CAS No. 1247982-89-3) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its distinct molecular structure, which includes a pyrimidine ring and an ethylamine group, making it a valuable candidate for the development of novel therapeutic agents.

The chemical formula of propyl2-(pyrimidin-2-yl)ethylamine is C₁₀H₁₅N₃, and its molecular weight is approximately 173.24 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in a variety of laboratory settings, including synthesis, purification, and analytical techniques.

In the realm of medicinal chemistry, propyl2-(pyrimidin-2-yl)ethylamine has shown promise as a lead compound for the development of new drugs targeting various diseases. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of propyl2-(pyrimidin-2-yl)ethylamine exhibited potent inhibitory activity against the enzyme dihydroorotate dehydrogenase (DHODH), a key target in cancer therapy.

The pharmacological properties of propyl2-(pyrimidin-2-yl)ethylamine have also been investigated in preclinical studies. Animal models have demonstrated that this compound can effectively cross the blood-brain barrier, making it a promising candidate for the treatment of central nervous system (CNS) disorders. Additionally, its low toxicity profile and favorable pharmacokinetic properties further enhance its potential as a therapeutic agent.

Beyond its medicinal applications, propyl2-(pyrimidin-2-yl)ethylamine has also found use in other areas of research. In materials science, it has been explored as a functional monomer for the synthesis of advanced polymers with unique properties. These polymers have potential applications in fields such as electronics, sensors, and drug delivery systems. A study published in the Journal of Polymer Science: Polymer Chemistry Edition highlighted the synthesis of conductive polymers using propyl2-(pyrimidin-2-yl)ethylamine, which exhibited excellent electrical conductivity and stability.

The synthetic routes for preparing propyl2-(pyrimidin-2-yl)ethylamine have been well-documented in the literature. One common method involves the reaction of 2-chloropyrimidine with propyl ethylamine under mild conditions. This approach yields high purity products with good yields, making it suitable for large-scale production. Researchers have also developed alternative synthetic strategies to improve the efficiency and sustainability of the process, such as using environmentally friendly catalysts and solvents.

In conclusion, propyl2-(pyrimidin-2-yl)ethylamine (CAS No. 1247982-89-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.